Cas no 148149-29-5 (Ethyl 6-methylpyrimidine-4-carboxylate)

Ethyl 6-methylpyrimidine-4-carboxylate structure
148149-29-5 structure
Product Name:Ethyl 6-methylpyrimidine-4-carboxylate
CAS No:148149-29-5
Molecular Formula:C8H10N2O2
Molecular Weight:166.1772
CID:100566
PubChem ID:45082584

Ethyl 6-methylpyrimidine-4-carboxylate Properties

Names and Identifiers

    • Ethyl 6-methylpyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylicacid, 6-methyl-, ethyl ester
    • 4-Pyrimidinecarboxylicacid,6-methyl-,ethylester(9CI)
    • ethyl 6-methylpyrimidine-4-carboxylate
    • SCHEMBL10228362
    • Ethyl6-methylpyrimidine-4-carboxylate
    • AT35014
    • SB56966
    • DTXSID60665295
    • 148149-29-5
    • F1967-8331
    • AKOS006370510
    • InChIKey: FFSANUFJFMEFFK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-6(2)9-5-10-7/h4-5H,3H2,1-2H3
    • SMILES: CCOC(=O)C1=NC=NC(=C1)C

Computed Properties

  • Exact Mass: 166.0743
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 166.074
  • Heavy Atom Count: 12
  • Complexity: 161
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.1A^2

Experimental Properties

  • PSA: 52.08

Ethyl 6-methylpyrimidine-4-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A039001616-500mg
Ethyl 4-methylpyrimidine-6-carboxylate
148149-29-5 98%
500mg
511.60 USD
Chemenu
CM166231-1g
ethyl 6-methylpyrimidine-4-carboxylate
148149-29-5 95%
1g
$505 2021-08-05
Life Chemicals
F1967-8331-0.25g
ethyl 6-methylpyrimidine-4-carboxylate
148149-29-5 95%+
0.25g
$488.0 2023-09-06
TRC
E289161-100mg
ethyl 6-methylpyrimidine-4-carboxylate
148149-29-5
100mg
$ 135.00 2022-06-05

Ethyl 6-methylpyrimidine-4-carboxylate Related Literature

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